Cas no 106863-17-6 (6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid)

6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid structure
106863-17-6 structure
Product Name:6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid
CAS No:106863-17-6
MF:C8H12N2O3S
MW:216.257480621338
CID:1182067
PubChem ID:53438783
Update Time:2025-04-20

6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic acid
    • 6-Aminohexahydro-5-oxo-5H-thiazolo[3,2-a]pyridine-3-carboxylic acid
    • DTXSID20701507
    • SCHEMBL247914
    • 6-Amino-5-oxohexahydro-5H-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic acid
    • 106863-17-6
    • 6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid
    • Inchi: 1S/C8H12N2O3S/c9-4-1-2-6-10(7(4)11)5(3-14-6)8(12)13/h4-6H,1-3,9H2,(H,12,13)
    • InChI Key: XAXZLKYYVQEPGD-UHFFFAOYSA-N
    • SMILES: S1CC(C(=O)O)N2C(C(CCC12)N)=O

Computed Properties

  • Exact Mass: 216.05696
  • Monoisotopic Mass: 216.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 83.63

6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid Related Literature

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